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Compound of Interest

Compound Name: Fluoxymesterone

Cat. No.: B1673463 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for effectively working with Fluoxymesterone in vitro, with a specific focus on

overcoming its inherent solubility challenges.

Section 1: Physicochemical Properties and
Solubility Profile
Fluoxymesterone is a synthetic anabolic-androgenic steroid characterized by poor aqueous

solubility, a critical factor to consider during experimental design.[1][2][3]

Key Physicochemical Data
Property Value Reference

Molecular Formula C₂₀H₂₉FO₃ [1][4][5]

Molecular Weight 336.44 g/mol [1][5][6]

Appearance
White or nearly white,

odorless, crystalline powder
[4][7][8]

Melting Point
~240-270°C (with

decomposition)
[1][4][6]

LogP 2.38 [1]
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Solubility Data Summary
The solubility of Fluoxymesterone in various common laboratory solvents is summarized

below. It is practically insoluble in aqueous solutions, necessitating the use of organic solvents

for creating stock solutions.[1][4][9][10]

Solvent Solubility Reference

Water
Practically Insoluble (≤0.5

mg/mL)
[1][7][10][11]

Ethanol Sparingly Soluble [1][4][7][8]

Methanol
Sparingly Soluble (Reported at

1 mg/mL)
[10][12]

Chloroform Slightly Soluble [1][4][7][8]

Acetonitrile Soluble (Reported at 1 mg/mL) [12]

DMSO
Recommended primary solvent

for stock solutions
[13][14]

Section 2: Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Fluoxymesterone stock solutions for cell

culture experiments?

A: Dimethyl sulfoxide (DMSO) is the most recommended solvent.[13][14] It is a powerful, water-

miscible organic solvent capable of dissolving Fluoxymesterone at high concentrations.[13]

This allows for the preparation of a concentrated stock solution, which can then be diluted to

the final working concentration in your cell culture medium, minimizing the final DMSO

concentration.

Q2: I observed a precipitate forming after diluting my DMSO stock of Fluoxymesterone into

my aqueous cell culture medium. What is causing this and how can I prevent it?

A: This is a common issue known as precipitation upon dilution and occurs because

Fluoxymesterone is practically insoluble in water.[1][15] When the concentrated DMSO stock
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is added to the aqueous medium, the solvent environment changes drastically, causing the

compound to fall out of solution.

To prevent this:

Ensure Rapid Dispersion: Add the stock solution dropwise into the vortex of the culture

medium while gently swirling or mixing. This avoids localized high concentrations of the

compound that can trigger precipitation.

Pre-warm the Medium: Using culture medium warmed to 37°C can sometimes improve

solubility.[16]

Check Final Concentration: Ensure your final working concentration does not exceed the

solubility limit of Fluoxymesterone in the final medium, even with a small percentage of

DMSO.

Increase Stock Concentration: If possible, use a more concentrated stock solution. This

allows you to add a smaller volume of the DMSO stock to the medium, reducing the overall

solvent disruption.

Q3: What is the maximum concentration of DMSO that is safe for my cells?

A: The tolerance to DMSO is cell-line dependent. As a general rule, most cell lines can tolerate

DMSO concentrations up to 0.5% without significant cytotoxicity.[17] However, it is critical to

determine the specific tolerance of your cell line by running a vehicle control experiment

(treating cells with the highest concentration of DMSO used in your experiment) and assessing

cell viability. For sensitive cell lines, keeping the final DMSO concentration at or below 0.1% is

recommended.[17]

Q4: How should I store my Fluoxymesterone powder and stock solutions?

A: The solid powder should be stored at -20°C.[11] Once dissolved in DMSO, the stock solution

should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at

-20°C or -80°C for long-term stability.

Section 3: Experimental Protocols
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Protocol 1: Preparation of a 10 mM Fluoxymesterone
Stock Solution in DMSO
Materials:

Fluoxymesterone powder (MW: 336.44 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Methodology:

Calculation: To prepare a 10 mM solution, you need 3.364 mg of Fluoxymesterone per 1

mL of DMSO.

Calculation: 336.44 g/mol * (10 mmol/L) * (1 L/1000 mL) * (1000 mg/1 g) = 3.364 mg/mL

Weighing: Carefully weigh out the required amount of Fluoxymesterone powder (e.g., 3.364

mg) and place it into a sterile tube.

Dissolving: Add the corresponding volume of sterile DMSO (e.g., 1 mL) to the tube

containing the powder.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. The solution should be clear and free of any visible particulates. Gentle warming

in a 37°C water bath can be used if dissolution is slow, but avoid overheating.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials. Store

at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
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Materials:

10 mM Fluoxymesterone stock solution in DMSO

Sterile, pre-warmed (37°C) complete cell culture medium

Sterile conical tube

Methodology:

Calculation: Determine the volume of stock solution needed for your desired final

concentration. For example, to make 10 mL of a 10 µM working solution:

V₁ = (C₂ * V₂) / C₁

V₁ = (10 µM * 10 mL) / 10,000 µM = 0.01 mL = 10 µL

Dilution: Add 9.99 mL of pre-warmed culture medium to a sterile conical tube.

Mixing: While gently swirling or vortexing the medium, add the calculated 10 µL of the 10 mM

stock solution dropwise. Ensure the pipette tip is submerged in the medium to facilitate rapid

dispersion.

Final Mix: Cap the tube and invert it several times to ensure the solution is homogeneous.

Application: Use the freshly prepared working solution to treat your cells immediately. Do not

store the diluted aqueous solution. The final DMSO concentration in this example is 0.1%.

Section 4: Visualizations and Workflows
Diagram 1: Experimental Workflow for Solution
Preparation
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Caption: Workflow for preparing Fluoxymesterone stock and working solutions.

Diagram 2: Troubleshooting Precipitation Issues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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